Cas no 2171262-48-7 ((2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid)

• Product Name: (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid
• CAS No: 2171262-48-7
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5999753
• PubChem ID: 165503351
• Update Time: 2025-08-04

(2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid
• (2R)-2-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}propanoic acid
• 2171262-48-7
• EN300-1486432

• Inchi： 1S/C24H26N2O5/c1-15(22(28)29)25-21(27)13-24(11-6-12-24)26-23(30)31-14-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,15,20H,6,11-14H2,1H3,(H,25,27)(H,26,30)(H,28,29)/t15-/m1/s1
• InChI Key： RZIKYKKLGXSGKM-OAHLLOKOSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@@H](C(=O)O)C)=O)CCC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid

Introduction to (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic Acid (CAS No. 2171262-48-7)

The compound (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid, identified by its CAS number 2171262-48-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug development and therapeutic interventions. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and a cyclobutylacetamide moiety underscores its complexity and suggests a multifaceted role in biochemical interactions.

In recent years, the exploration of novel scaffolds in medicinal chemistry has led to the discovery of compounds with unique pharmacological properties. The structure of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid incorporates elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further investigation. The stereochemistry at the chiral center, specifically the (2R) configuration, is critical for its biological activity and has been carefully optimized to maximize efficacy.

The Fmoc group is a well-established protecting group in peptide chemistry, often used to safeguard amino groups during synthesis. Its incorporation into this compound suggests potential applications in peptidomimetic drug design, where the Fmoc moiety can be selectively removed to reveal reactive functional groups. This feature makes the compound particularly interesting for researchers working on enzyme inhibitors or receptor modulators.

The cyclobutylacetamide moiety contributes to the compound's overall solubility and metabolic stability, which are crucial factors in drug development. This structural feature also influences the compound's interaction with biological targets, potentially enhancing its bioavailability and reducing off-target effects. The combination of these elements makes (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid a versatile molecule with broad therapeutic implications.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in designing novel therapeutics. The complex architecture of this compound provides a rich framework for SAR studies, allowing researchers to systematically modify specific functional groups and evaluate their impact on biological activity. Such studies are essential for understanding the mechanisms of action and optimizing drug candidates for clinical use.

Advances in computational chemistry have also played a pivotal role in the design and optimization of molecules like (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid. Molecular modeling techniques enable researchers to predict how different structural modifications will affect binding affinity and selectivity, thereby accelerating the drug discovery process. These computational approaches are often combined with experimental validation to ensure that theoretical predictions align with observed biological outcomes.

In addition to its potential as a lead compound, this molecule may serve as a building block for more complex derivatives. The presence of multiple reactive sites allows for further functionalization, enabling the creation of libraries of compounds with diverse pharmacological profiles. Such libraries are invaluable tools in high-throughput screening (HTS) campaigns, where thousands of compounds are tested against biological targets to identify promising candidates for further development.

The cyclobutylacetamide moiety is particularly noteworthy for its ability to modulate protein-protein interactions. By serving as a scaffold for directed evolution or rational design, this compound can be engineered to interact with specific biological targets. Such interactions are critical for developing drugs that selectively inhibit disease-causing pathways while minimizing side effects.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs. Peptidomimetics mimic the bioactivity of natural peptides but offer improved pharmacokinetic properties due to their synthetic nature. The structure of (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid aligns well with this concept, making it a valuable asset in peptidomimetic drug design.

Furthermore, the fluorenylmethoxycarbonyl group provides a handle for conjugation with other biomolecules, such as antibodies or imaging agents. This capability opens up possibilities for targeted therapy and diagnostic applications, where the compound can be tailored to deliver drugs or contrast agents directly to disease sites.

In conclusion, (2R)-2-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}propanoic acid (CAS No. 2171262-48-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure, characterized by key functional groups such as the Fmoc moiety and cyclobutylacetamide unit, positions it as a versatile tool for drug discovery and development. With ongoing research exploring its potential applications in peptidomimetic design, protein interaction modulation, and targeted therapy, this compound is poised to make substantial contributions to therapeutic innovation.